2-Chloroethyl 2-[(2-nitrophenyl)methylidene]-3-oxobutanoate

• CAS No.: 62760-01-4
• Molecular Formula: C13H12ClNO5
• Molecular Weight: 297.69 g/mol
• IUPAC Name: 2-chloroethyl 2-[(2-nitrophenyl)methylidene]-3-oxobutanoate
• InChI: InChI=1S/C13H12ClNO5/c1-9(16)11(13(17)20-7-6-14)8-10-4-2-3-5-12(10)15(18)19/h2-5,8H,6-7H2,1H3
• InChI Key: MHSXTMIKGZNWFF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(=CC1=CC=CC=C1[N+](=O)[O-])C(=O)OCCCl

Description

2-Chloroethyl 2-[(2-nitrophenyl)methylidene]-3-oxobutanoate is a useful research compound. Its molecular formula is C13H12ClNO5 and its molecular weight is 297.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-nitrobenzaldehyde (4.536 g), 2-chloroethyl acetoacetate (4.94 g) and piperidine (110 mg) in benzene (18 ml) and acetic acid (360 mg) was refluxed for an hour under azeotropic dehydration. The reaction mixture was washed with water and dried. The solvent was distilled off to give an reddish oil of 2-chloroethyl 2-(2-nitrobenzylidene)acetoacetate, and thus obtained oil was treated with ethyl 3-amino-4,4-diethoxycrotonate (7.1 g) to give yellow granules of 2-chloroethyl 2-methyl-4-(2-nitrophenyl)- 5-ethoxycarbonyl-6-diethoxymethyl1,4 -dehydropyridine-3-carboxylate, m.p. 82° to 84° C. (recrystallized from diisopropyl ether).